Cas no 2165236-46-2 ((9H-fluoren-9-yl)methyl N-[(3E)-hexa-3,5-dien-1-yl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[(3E)-hexa-3,5-dien-1-yl]carbamate
• CAS No: 2165236-46-2
• MF: C₂₁H₂₁NO₂
• MW: 319.396945714951
• CID: 6504071
• PubChem ID: 165992667
• Update Time: 2025-06-23

(9H-fluoren-9-yl)methyl N-[(3E)-hexa-3,5-dien-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2165236-46-2
• (9H-fluoren-9-yl)methyl N-[(3E)-hexa-3,5-dien-1-yl]carbamate
• EN300-37397280

• Inchi： 1S/C21H21NO2/c1-2-3-4-9-14-22-21(23)24-15-20-18-12-7-5-10-16(18)17-11-6-8-13-19(17)20/h2-8,10-13,20H,1,9,14-15H2,(H,22,23)/b4-3+
• InChI Key： DNBBZHJERCDNPF-ONEGZZNKSA-N
• SMILES： O(C(NCC/C=C/C=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 319.157228913g/mol
• Monoisotopic Mass: 319.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 38.3Ų

Additional information on (9H-fluoren-9-yl)methyl N-[(3E)-hexa-3,5-dien-1-yl]carbamate

Introduction to (9H-fluoren-9-yl)methyl N-[(3E)-hexa-3,5-dien-1-yl]carbamate (CAS No. 2165236-46-2)

(9H-fluoren-9-yl)methyl N-[(3E)-hexa-3,5-dien-1-yl]carbamate, with the CAS number 2165236-46-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its unique structural framework, which combines a fluorene moiety with a hexadienyl carbamate group. The fluorene ring system is renowned for its rigidity and electronic properties, making it a valuable scaffold in the design of biologically active molecules. The hexadienyl moiety, on the other hand, introduces a degree of flexibility and reactivity that can be exploited for various synthetic applications.

The structural composition of (9H-fluoren-9-yl)methyl N-[(3E)-hexa-3,5-dien-1-yl]carbamate suggests potential applications in the development of novel therapeutic agents. The presence of the carbamate group indicates a possible role in modulating biological pathways by acting as an inhibitor or activator of specific enzymes. Recent studies have highlighted the importance of such carbamate-containing compounds in drug discovery, particularly in the context of targeting enzymes involved in inflammation and neurodegenerative diseases.

In the realm of synthetic chemistry, this compound serves as a versatile intermediate for the preparation of more complex molecules. The fluorene core can be functionalized in numerous ways, allowing chemists to tailor its properties for specific applications. For instance, it can be used to develop fluorescent probes for cellular imaging or as a building block for constructing more intricate pharmacophores. The hexadienyl group, with its conjugated double bonds, offers opportunities for exploring electronic and steric effects that can influence the biological activity of the final product.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of (9H-fluoren-9-yl)methyl N-[(3E)-hexa-3,5-dien-1-yl]carbamate with greater accuracy. Molecular modeling studies have suggested that this compound may interact with certain protein targets, potentially leading to therapeutic effects. These predictions are supported by experimental data from various laboratories, which have demonstrated the efficacy of similar carbamate-containing compounds in preclinical models. Such findings underscore the importance of this molecule as a candidate for further investigation in drug development.

The synthesis of (9H-fluoren-9-yl)methyl N-[(3E)-hexa-3,5-dien-1-yl]carbamate presents both challenges and opportunities for synthetic chemists. The need to maintain regioselectivity and stereochemical integrity during the reaction sequence is crucial for achieving the desired product. Modern synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis, have provided powerful tools for addressing these challenges. By leveraging these techniques, researchers can optimize the synthetic route and improve the yield and purity of the final product.

The pharmacological potential of this compound has not gone unnoticed by academic and industrial researchers. Several groups have reported on their efforts to explore its biological activity using various assay systems. These studies have revealed promising results, suggesting that (9H-fluoren-9-yl)methyl N-[(3E)-hexa-3,5-dien-1-yl]carbamate may possess properties that make it suitable for treating a range of diseases. Further research is needed to fully elucidate its mechanism of action and to determine its potential as a lead compound for drug development.

In conclusion, (9H-fluoren-9-ylmethyl N-[(3E)-hexa-3,5-dien-1-yl]carbamate (CAS No.2165236-46-2) represents an exciting area of investigation in pharmaceutical chemistry. Its unique structural features and potential biological activity make it a valuable candidate for further study. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a significant role in the development of novel therapeutic agents.